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Compound of Interest

Compound Name: 1,2,3,5-Tetrachlorobenzene

Cat. No.: B107539

Essential Safety and Handling Guide for 1,2,3,5-
Tetrachlorobenzene

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 1,2,3,5-Tetrachlorobenzene in a laboratory setting. It is
intended for researchers, scientists, and professionals in drug development to ensure safe
handling and minimize exposure risks.

Chemical Identifier:

« Name: 1,2,3,5-Tetrachlorobenzene
e CAS Number: 634-90-2

o Molecular Formula: CeH2Cla4

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent exposure. The following table
summarizes the required protective equipment.
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Protection Type

Equipment Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a
face shield. Must be compliant
with OSHA 29 CFR 1910.133
or European Standard EN166.

[1]

Protects against dust particles

and splashes.

Skin Protection

Chemical-resistant gloves
(Nitrile recommended for
splash protection).[2] A
complete protective suit is
advised to prevent skin

contact.[1]

Prevents skin irritation and
absorption. For prolonged
contact, gloves specifically
designed for chemical handling
should be used.[2]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is necessary if
exposure limits are exceeded
or if dust is generated. A full-
face respirator with appropriate
cartridges may be required

based on risk assessment.[1]

Protects against inhalation of

harmful dust particles.

Safe Handling and Storage Procedures

Adherence to proper handling and storage protocols is essential to maintain a safe laboratory

environment.

Handling:

Minimize dust generation and accumulation.

All handling should be conducted in a designated chemical fume hood.[3]

Use with adequate ventilation to keep airborne concentrations low.

Wash hands and any exposed skin thoroughly after handling.[4]
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» Do not eat, drink, or smoke in areas where the chemical is handled.

e Avoid direct physical contact with the chemical.[3]

Storage:

o Store in a cool, dry, and well-ventilated area.[1]

o Keep containers tightly closed and properly labeled.[1][3]

» Store away from incompatible materials such as strong oxidizing and reducing agents.[3]
Spill and Emergency Protocols

Immediate and correct response to spills and emergencies is crucial to mitigate risks.
Spill Response:

o Evacuate: Immediately evacuate all personnel from the spill area.

» Ventilate: Ensure the area is well-ventilated.

o Containment: For solid spills, dampen the material with a suitable solvent like acetone to
prevent dust from becoming airborne.[3]

o Collection: Carefully transfer the dampened material into a sealed, labeled container for
hazardous waste.[3]

o Decontamination: Clean the spill area with absorbent paper dampened with acetone,
followed by washing with soap and water.[3]

o Disposal: Seal all contaminated materials in a vapor-tight plastic bag for proper disposal.[3]
First Aid Measures:

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.
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Skin Contact: Remove contaminated clothing and wash the affected skin with plenty of soap

and water for at least 15 minutes. Seek medical attention if irritation develops.[3]

 Inhalation: Move the victim to fresh air immediately. If breathing is difficult, provide oxygen.
Seek immediate medical attention.[3]

e Ingestion: Do NOT induce vomiting. If the person is conscious, give one or two glasses of
water to dilute the chemical. Seek immediate medical attention.[3]

Disposal Plan

1,2,3,5-Tetrachlorobenzene and its containers must be disposed of as hazardous waste in
accordance with all local, state, and federal regulations.

Waste Characterization:

e This chemical is a halogenated organic compound.

o |t is classified as hazardous waste. The RCRA waste number for 1,2,4,5-Tetrachlorobenzene

is U207; this can serve as guidance for the 1,2,3,5-isomer.
Disposal Method:
o Collection: Collect waste in a dedicated, clearly labeled, and sealed container.
¢ Segregation: Keep halogenated waste separate from non-halogenated waste streams.

o Professional Disposal: Arrange for disposal through a licensed hazardous waste disposal
company. High-temperature incineration is the preferred method for halogenated organic
compounds.

Workflow for Safe Handling

The following diagram illustrates the standard workflow for safely handling 1,2,3,5-
Tetrachlorobenzene in a laboratory setting.

Caption: Workflow for handling 1,2,3,5-Tetrachlorobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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